Cas no 1269748-03-9 ((2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 1269748-03-9
• MF: C₆H₁₀N₂OS
• MW: 158.221399784088
• CID: 5590501
• PubChem ID: 67033217
• Update Time: 2025-10-29

(2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethanol
• 4-Thiazoleethanol, β-amino-2-methyl-, (βS)-
• 1269748-03-9
• EN300-1843939
• (2s)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol
• (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol

• Inchi： 1S/C6H10N2OS/c1-4-8-6(3-10-4)5(7)2-9/h3,5,9H,2,7H2,1H3/t5-/m1/s1
• InChI Key： NSGWWFVDEOLNFU-RXMQYKEDSA-N
• SMILES： [C@@H](C1=CSC(C)=N1)(N)CO

Computed Properties

• Exact Mass: 158.05138412g/mol
• Monoisotopic Mass: 158.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 327.1±27.0 °C(Predicted)
• pka: 12.04±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol

Compound CAS No 1269748-03-9: (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol

The compound with CAS No 1269748-03-9, known as (2S)-2-amino-2-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol, is a structurally unique organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino alcohols and features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole moiety is a key structural element in this molecule, contributing to its potential bioactivity and versatility in chemical synthesis.

Recent studies have highlighted the importance of (S)-configuration in this compound, as it plays a critical role in determining its stereochemical properties and biological activity. The amino alcohol functionality in the molecule makes it a promising candidate for various applications, including the development of chiral catalysts and enantioselective reactions. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures with tailored functionalities.

The synthesis of (2S)-2-amino... has been optimized through advanced methodologies, such as asymmetric catalysis and enantioselective reductions. These advancements have enabled the efficient production of this compound in high enantiomeric excess, which is crucial for its application in drug discovery and development. The molecule's ability to participate in hydrogen bonding interactions further enhances its utility in designing bioactive compounds with specific pharmacokinetic profiles.

In terms of biological activity, (2S)-amino... has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that this compound may exhibit anti-inflammatory, antioxidant, and neuroprotective effects. Its interaction with key enzymes and receptors has been investigated using computational modeling and experimental assays, providing valuable insights into its mechanism of action.

The incorporation of the thiazole ring into the molecular framework introduces unique electronic properties that can be exploited for designing novel therapeutic agents. For instance, derivatives of this compound have been tested for their ability to inhibit kinases and other disease-related targets. The results of these studies underscore the importance of structural diversity in achieving desired biological outcomes.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Researchers have developed scalable routes that minimize waste generation and improve process efficiency. These efforts align with the principles of green chemistry and sustainable drug manufacturing.

In conclusion, (2S)-amino... represents a valuable addition to the arsenal of compounds available for drug discovery and chemical innovation. Its unique structure, coupled with its stereochemical properties and biological activity, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic development.